(4aS,8aR)-6-(3-cyclopropylpropanoyl)-1-[2-(1H-imidazol-5-yl)ethyl]-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one

• IUPAC Name: (4aS,8aR)-6-(3-cyclopropylpropanoyl)-1-[2-(1H-imidazol-5-yl)ethyl]-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one
• InChI: InChI=1S/C19H28N4O2/c24-18(5-3-14-1-2-14)22-9-8-17-15(12-22)4-6-19(25)23(17)10-7-16-11-20-13-21-16/h11,13-15,17H,1-10,12H2,(H,20,21)/t15-,17+/m0/s1
• InChI Key: RXDVOMYBOZPQAJ-DOTOQJQBSA-N
• Canonical SMILES: C1CC1CCC(=O)N2CCC3C(C2)CCC(=O)N3CCC4=CN=CN4
• Isomeric SMILES: C1CC(=O)N([C@H]2[C@@H]1CN(CC2)C(=O)CCC3CC3)CCC4=CN=CN4
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

(4aS,8aR)-6-(3-cyclopropylpropanoyl)-1-[2-(1H-imidazol-5-yl)ethyl]-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one is a complex organic compound that belongs to the class of naphthyridines This compound is characterized by its unique structure, which includes a cyclopropylpropanoyl group and an imidazolyl ethyl group

Preparation Methods

The synthesis of (4aS,8aR)-6-(3-cyclopropylpropanoyl)-1-[2-(1H-imidazol-5-yl)ethyl]-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one involves multiple steps. The synthetic route typically starts with the preparation of the naphthyridine core, followed by the introduction of the cyclopropylpropanoyl and imidazolyl ethyl groups. The reaction conditions often require the use of specific catalysts and reagents to ensure the desired stereochemistry and yield. Industrial production methods may involve optimization of these synthetic routes to achieve scalability and cost-effectiveness .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the imidazolyl and cyclopropylpropanoyl groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

(4aS,8aR)-6-(3-cyclopropylpropanoyl)-1-[2-(1H-imidazol-5-yl)ethyl]-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds include other naphthyridines and imidazole derivatives, which may share some properties but differ in their specific activities and uses .